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Compound of Interest

Compound Name:
(4-(Butylsulfinyl)phenyl)boronic

acid

Cat. No.: B580990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and potential applications of (4-(Butylsulfinyl)phenyl)boronic acid (CAS No. 1217501-01-3),

a valuable building block for researchers in medicinal chemistry and materials science.

Commercial Availability
(4-(Butylsulfinyl)phenyl)boronic acid is available from several commercial chemical

suppliers. The following table summarizes the available quantitative data from a selection of

these suppliers. Researchers are advised to contact the suppliers directly for the most current

pricing and availability.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price (USD)

CymitQuimic

a

Boronic acid,

B-[4-

(butylsulfinyl)

phenyl]-

1217501-01-

3
97% 250mg, 1g

€102.00

(250mg),

€208.00 (1g)

Amadis

Chemical

(4-

(Butylsulfinyl)

phenyl)boroni

c acid

1217501-01-

3
97%

mg, g, kg

scales

Inquiry

required

AK Scientific,

Inc.

4-

(Butylsulfinyl)

phenylboroni

c acid

1217501-01-

3
>95%

Inquiry

required

Inquiry

required

abcr GmbH

4-

(Butylsulfinyl)

phenylboroni

c acid

1217501-01-

3
95%

Inquiry

required

Inquiry

required

Apollo

Scientific

4-

(Butylsulfinyl)

phenylboroni

c acid

1217501-01-

3

Inquiry

required

Inquiry

required

Inquiry

required

Synthesis of (4-(Butylsulfinyl)phenyl)boronic acid
While a specific, detailed experimental protocol for the synthesis of (4-
(Butylsulfinyl)phenyl)boronic acid is not readily available in peer-reviewed literature, a

plausible and effective method involves the selective oxidation of the corresponding thioether,

(4-(Butylthio)phenyl)boronic acid. This approach is based on established procedures for the

oxidation of aryl thioethers to sulfoxides.

Proposed Synthetic Pathway
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The synthesis can be envisioned as a two-step process starting from commercially available 4-

bromothioanisole. The first step would be a Suzuki-Miyaura coupling to introduce the boronic

acid functionality, followed by a selective oxidation of the thioether to the sulfoxide. A more

direct approach, however, would be the selective oxidation of commercially available (4-

(butylthio)phenyl)boronic acid.
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Proposed Synthesis

(4-(Butylthio)phenyl)boronic acid

(4-(Butylsulfinyl)phenyl)boronic acid
Selective Oxidation

m-CPBA (1 equiv.)
Dichloromethane (DCM)

0°C to room temp.

General Suzuki-Miyaura Coupling Workflow

Reactants:
(4-(Butylsulfinyl)phenyl)boronic acid
Aryl/Heteroaryl Halide (or Triflate)

Reaction Mixture
(Heated)

Palladium Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF)
+ Water

Aqueous Workup
& Extraction

Purification
(e.g., Column Chromatography)

Coupled Product:
Biaryl or Heterobiaryl Sulfoxide

Click to download full resolution via product page
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (4-
(Butylsulfinyl)phenyl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580990#commercial-suppliers-of-4-butylsulfinyl-
phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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